Cas no 1804280-38-3 (1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one
• CAS No: 1804280-38-3
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4979766
• Update Time: 2025-08-02

1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one

• Inchi： 1S/C10H8BrF3O/c1-5(15)9(11)7-3-2-6(10(13)14)4-8(7)12/h2-4,9-10H,1H3
• InChI Key： XOHNPTIQSBTGEN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one (CAS: 1804280-38-3)

1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one (CAS: 1804280-38-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of fluorinated pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

The compound's unique structural features, including the difluoromethyl and fluorine substituents on the phenyl ring, make it a valuable building block for drug discovery. Researchers have highlighted its role in the synthesis of fluorinated analogs of known drugs, which often exhibit enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives derived from this compound. For instance, a team at the University of Cambridge reported that fluorinated analogs synthesized using 1804280-38-3 exhibited potent inhibitory effects against specific kinase targets implicated in cancer. These findings were further supported by in vitro assays showing significant reduction in tumor cell proliferation at nanomolar concentrations.

Another area of interest is the compound's potential application in positron emission tomography (PET) imaging. A 2024 study in Chemical Communications described the incorporation of 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one into radiolabeled probes for imaging neurodegenerative diseases. The probes demonstrated high blood-brain barrier permeability and selective binding to amyloid plaques, suggesting their utility in early diagnosis of Alzheimer's disease.

Despite these promising developments, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing 1804280-38-3. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and catalytic methods, to address these issues. A collaborative study between industry and academia published in Organic Process Research & Development showcased a scalable, one-pot synthesis route with minimal environmental impact.

In conclusion, 1-Bromo-1-(4-(difluoromethyl)-2-fluorophenyl)propan-2-one (CAS: 1804280-38-3) represents a versatile and valuable compound in modern medicinal chemistry. Its applications span from drug discovery to diagnostic imaging, with ongoing research continually uncovering new potentials. Future studies are expected to further elucidate its mechanistic roles and expand its utility in therapeutic development.